Cas no 54942-33-5 (methyl (1Z)-butanimidoate)

methyl (1Z)-butanimidoate structure
methyl (1Z)-butanimidoate structure
Product Name:methyl (1Z)-butanimidoate
CAS No:54942-33-5
MF:C5H11NO
MW:101.146941423416
CID:1592427
PubChem ID:6453093
Update Time:2025-04-21

methyl (1Z)-butanimidoate Chemical and Physical Properties

Names and Identifiers

    • methyl (1Z)-butanimidoate
    • methyl butanimidate
    • AKOS010211697
    • Butanimidic acid, methyl ester
    • Methylbutyrimidate
    • XWHAHDIDRLUSHB-UHFFFAOYSA-N
    • BUTANIMIDIC ACID METHYL ESTER
    • DTXSID70970281
    • SCHEMBL3294214
    • methyl butyrimidate
    • 54942-33-5
    • Inchi: 1S/C5H11NO/c1-3-4-5(6)7-2/h6H,3-4H2,1-2H3
    • InChI Key: XWHAHDIDRLUSHB-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC)=N

Computed Properties

  • Exact Mass: 101.08413
  • Monoisotopic Mass: 101.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 1

Experimental Properties

  • Density: 0.88
  • Boiling Point: 87°C at 760 mmHg
  • Flash Point: 6.4°C
  • Refractive Index: 1.414
  • PSA: 33.08
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